[1-(6-Methyl-1,3-benzothiazol-2-yl)piperidin-4-yl]methanol

• IUPAC Name: [1-(6-methyl-1,3-benzothiazol-2-yl)piperidin-4-yl]methanol
• InChI: InChI=1S/C14H18N2OS/c1-10-2-3-12-13(8-10)18-14(15-12)16-6-4-11(9-17)5-7-16/h2-3,8,11,17H,4-7,9H2,1H3
• InChI Key: IWPGOHWKVZIQIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N3CCC(CC3)CO
• Molecular Formula: C14H18N2OS
• Molecular Weight: 262.37 g/mol

Description

[1-(6-Methyl-1,3-benzothiazol-2-yl)piperidin-4-yl]methanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of [1-(6-Methyl-1,3-benzothiazol-2-yl)piperidin-4-yl]methanol involves the inhibition of acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the brain. This, in turn, enhances cholinergic neurotransmission, which is essential for cognitive function and memory.
Biochemical and Physiological Effects:
Studies have shown that this compound can improve cognitive function and memory in animal models of Alzheimer's disease. It has also been found to have antioxidant properties, which can protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of [1-(6-Methyl-1,3-benzothiazol-2-yl)piperidin-4-yl]methanol is its potent inhibitory activity against acetylcholinesterase, which makes it a useful tool for studying cholinergic neurotransmission. However, one of the limitations is that it may not be suitable for studying the effects of other neurotransmitters or enzymes.

Future Directions

There are several future directions for the research on [1-(6-Methyl-1,3-benzothiazol-2-yl)piperidin-4-yl]methanol. One potential direction is to investigate its effects on other neurotransmitters and enzymes involved in neurodegenerative diseases. Another direction is to explore its potential as a therapeutic agent for other conditions, such as depression and anxiety. Additionally, further studies are needed to determine its safety and efficacy in human clinical trials.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in scientific research for its potential applications in the treatment of neurodegenerative diseases. Its potent inhibitory activity against acetylcholinesterase and antioxidant properties make it a useful tool for studying cholinergic neurotransmission and oxidative stress. However, further research is needed to determine its safety and efficacy in human clinical trials and explore its potential for other therapeutic applications.

Synthesis Methods

The synthesis of [1-(6-Methyl-1,3-benzothiazol-2-yl)piperidin-4-yl]methanol involves the reaction of 6-methyl-2-benzothiazolamine with 4-piperidinemethanol in the presence of a suitable catalyst. The reaction proceeds via a nucleophilic substitution mechanism, resulting in the formation of the desired product.

Scientific Research Applications

[1-(6-Methyl-1,3-benzothiazol-2-yl)piperidin-4-yl]methanol has been extensively studied for its potential applications in various fields of scientific research. It has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This property makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.